Cas no 2091351-96-9 (Tert-butyl (3R)-3-amino-4,4-difluoropiperidine-1-carboxylate)

• Product Name: Tert-butyl (3R)-3-amino-4,4-difluoropiperidine-1-carboxylate
• CAS No: 2091351-96-9
• MF: C₁₀H₁₈F₂N₂O₂
• MW: 236.258929729462
• MDL: MFCD30719379
• CID: 4636307
• PubChem ID: 98010165
• Update Time: 2025-11-01

Tert-butyl (3R)-3-amino-4,4-difluoropiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (3R)-3-amino-4,4-difluoropiperidine-1-carboxylate
• (3R)-1-Boc-3-amino-4,4-difluoropiperidine
• AS-54029
• CS-0048576
• tert-butyl(3R)-3-amino-4,4-difluoropiperidine-1-carboxylate
• (R)-tert-butyl 3-amino-4,4-difluoropiperidine-1-carboxylate
• AKOS037644583
• P17419
• 2091351-96-9
• Tert-butyl (3R)-3-amino-4,4-difluoropiperidine-1-carboxylate

• MDL： MFCD30719379
• Inchi： 1S/C10H18F2N2O2/c1-9(2,3)16-8(15)14-5-4-10(11,12)7(13)6-14/h7H,4-6,13H2,1-3H3/t7-/m1/s1
• InChI Key： QQCPPJQFZYGBHZ-SSDOTTSWSA-N
• SMILES： FC1(CCN(C(=O)OC(C)(C)C)C[C@H]1N)F

Computed Properties

• Exact Mass: 236.13363415 g/mol
• Monoisotopic Mass: 236.13363415 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 236.26
• XLogP3: 1
• Topological Polar Surface Area: 55.6

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 281.5±40.0 °C at 760 mmHg
• Flash Point: 124.0±27.3 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

Tert-butyl (3R)-3-amino-4,4-difluoropiperidine-1-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Tert-butyl (3R)-3-amino-4,4-difluoropiperidine-1-carboxylate

Tert-butyl (3R)-3-amino-4,4-difluoropiperidine-1-carboxylate: A Comprehensive Overview

Tert-butyl (3R)-3-amino-4,4-difluoropiperidine-1-carboxylate, with the CAS number 2091351-96-9, is a significant compound in the field of organic chemistry and pharmaceutical research. This compound is characterized by its unique structure, which includes a piperidine ring substituted with a tert-butyl group, an amino group at the 3-position, and two fluorine atoms at the 4-position. The stereochemistry at the 3-position is specified as (R), indicating a specific spatial arrangement of the substituents. This compound has garnered attention due to its potential applications in drug discovery and development.

The synthesis of Tert-butyl (3R)-3-amino-4,4-difluoropiperidine-1-carboxylate involves a series of intricate chemical reactions. Researchers have employed various strategies to construct the piperidine ring, including ring-closing metathesis and nucleophilic substitution reactions. The introduction of the tert-butyl group and the amino functionality at the 3-position has been achieved through precise control of reaction conditions to ensure high enantiomeric excess. The presence of fluorine atoms at the 4-position adds complexity to the synthesis but also enhances the compound's stability and bioavailability.

Recent studies have highlighted the pharmacological properties of this compound. Preclinical experiments have demonstrated that Tert-butyl (3R)-3-amino-4,4-difluoropiperidine-1-carboxylate exhibits potent activity against various disease models, including cancer and neurodegenerative disorders. Its ability to modulate key cellular pathways makes it a promising candidate for therapeutic intervention. Moreover, computational modeling has provided insights into its binding affinity with target proteins, further supporting its potential as a drug lead.

In terms of applications, this compound has been explored in drug delivery systems due to its favorable pharmacokinetic profile. The tert-butyl group contributes to its lipophilicity, enhancing its ability to cross biological membranes. Additionally, the amino group at the 3-position facilitates interactions with biomolecules, making it suitable for conjugation with other therapeutic agents. The fluorine atoms at the 4-position not only stabilize the molecule but also serve as handles for further chemical modifications.

The development of Tert-butyl (3R)-3-amino-4,4-difluoropiperidine-1-carboxylate has been driven by advancements in asymmetric synthesis and medicinal chemistry. Researchers have utilized chiral catalysts and auxiliaries to achieve high enantioselectivity during its synthesis. These efforts have paved the way for large-scale production of this compound for preclinical and clinical studies.

Looking ahead, ongoing research aims to optimize the properties of this compound further. Efforts are focused on improving its solubility, reducing potential side effects, and enhancing its efficacy in vivo. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its progression toward becoming a clinically relevant drug.

In conclusion, Tert-butyl (3R)-3-amino-4,4-difluoropiperidine-1-carboxylate represents a cutting-edge advancement in organic chemistry with vast potential in therapeutic applications. Its unique structure, coupled with promising pharmacological properties, positions it as a key player in future drug development pipelines.